Cas no 25167-86-6 (1,2-Benzenediol,chloro-)

1,2-Benzenediol,chloro- structure
1,2-Benzenediol,chloro- structure
Product Name:1,2-Benzenediol,chloro-
CAS No:25167-86-6
MF:C6H7ClO2
MW:146.571581125259
CID:269572
PubChem ID:20026882
Update Time:2025-04-19

1,2-Benzenediol,chloro- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,chloro-
    • 2-hydroxyphenyl hypochlorite
    • Monochlorocatechol
    • Pyrocatechol,chloro- (8CI)
    • 25167-86-6
    • Chloro-1,2-benzenediol
    • 1,2-Benzenediol, chloro-
    • NSC 7405
    • SCHEMBL3362625
    • pyrocatechol hydrochloride
    • Inchi: 1S/C6H6O2.ClH/c7-5-3-1-2-4-6(5)8;/h1-4,7-8H;1H
    • InChI Key: QHVYETYGDPODIT-UHFFFAOYSA-N
    • SMILES: Cl.OC1C=CC=CC=1O

Computed Properties

  • Exact Mass: 143.99785
  • Monoisotopic Mass: 143.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 1.471
  • Melting Point: 49 °C
  • Boiling Point: 138 °C / 20mmHg
  • Flash Point: 97.1°C
  • Refractive Index: 1.629
  • PSA: 29.46
  • LogP: 1.78730
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